Cas no 1000342-25-5 (ethyl 5-(hydroxymethyl)thiophene-2-carboxylate)

• Product Name: ethyl 5-(hydroxymethyl)thiophene-2-carboxylate
• CAS No: 1000342-25-5
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 4457927
• PubChem ID: 24729456
• Update Time: 2025-08-03

ethyl 5-(hydroxymethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXYMETHYLTHIOPHENE-5-CARBOXYLIC ACID ETHYL ESTER
• RRYJRGXPFSRDHI-UHFFFAOYSA-N
• ethyl 5-(hydroxymethyl)thiophene-2-carboxylate
• SCHEMBL2653117
• DTXSID801246568
• AT39705
• DB-119220
• Ethyl 5-(hydroxymethyl)-2-thiophenecarboxylate
• 1000342-25-5
• Ethyl 5-hydroxymethylthiophene-2-carboxylate
• MB07582
• AKOS006327113

• MDL： MFCD09750014
• Inchi： 1S/C8H10O3S/c1-2-11-8(10)7-4-3-6(5-9)12-7/h3-4,9H,2,5H2,1H3
• InChI Key： RRYJRGXPFSRDHI-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(CO)=CC=1

Computed Properties

• Exact Mass: 186.03506535Da
• Monoisotopic Mass: 186.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.8Ų

Additional information on ethyl 5-(hydroxymethyl)thiophene-2-carboxylate

Ethyl 5-(Hydroxymethyl)Thiophene-2-Carboxylate: A Comprehensive Overview

Ethyl 5-(hydroxymethyl)thiophene-2-carboxylate, with the CAS number 1000342-25-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatile applications. The structure of ethyl 5-(hydroxymethyl)thiophene-2-carboxylate consists of a thiophene ring substituted with a hydroxymethyl group at the 5-position and an ethoxycarbonyl group at the 2-position. These substituents impart specific chemical and physical properties that make this compound valuable for various research and industrial purposes.

Recent studies have highlighted the potential of thiophene derivatives in the development of advanced materials, such as organic semiconductors and optoelectronic devices. Ethyl 5-(hydroxymethyl)thiophene-2-carboxylate has been explored for its role in enhancing the performance of organic field-effect transistors (OFETs). Researchers have found that the hydroxymethyl group at the 5-position can modulate the electronic properties of the thiophene ring, making it more suitable for high-performance electronics. Furthermore, the ethoxycarbonyl group at the 2-position facilitates solubility in organic solvents, which is crucial for processing these materials into thin films.

In addition to its electronic applications, ethyl 5-(hydroxymethyl)thiophene-2-carboxylate has shown promise in biotechnology and drug delivery systems. The hydroxymethyl group introduces hydrophilic properties to the molecule, which can improve its compatibility with biological systems. Recent experiments have demonstrated that this compound can serve as a carrier for small-molecule drugs, enhancing their bioavailability and targeting efficiency. The ability to functionalize thiophene derivatives with various substituents opens up new avenues for personalized medicine and targeted therapy.

The synthesis of ethyl 5-(hydroxymethyl)thiophene-2-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring through cyclization reactions, followed by selective substitution at specific positions. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and industrial applications.

From an environmental perspective, ethyl 5-(hydroxymethyl)thiophene-2-carboxylate has been studied for its biodegradability and eco-friendliness. Initial assessments suggest that this compound has a moderate environmental footprint, with potential for degradation under specific conditions. However, further research is needed to fully understand its long-term impact on ecosystems and to develop sustainable production methods.

In conclusion, ethyl 5-(hydroxymethyl)thiophene-2-carboxylate is a versatile compound with a wide range of applications in materials science, electronics, and biotechnology. Its unique structure allows for functionalization and modulation of properties, making it a valuable tool for researchers and industry professionals alike. As advancements in synthetic chemistry continue to evolve, this compound is expected to play an increasingly important role in shaping future technologies.